3-Sulfopropionic acid

• CAS: 44826-45-1
• Molecular Formula: C3H6O5S
• Molecular Weight: 154.14 g/mol
• InChI: InChI=1S/C3H6O5S/c4-3(5)1-2-9(6,7)8/h1-2H2,(H,4,5)(H,6,7,8)
• InChIKey: OURSFPZPOXNNKX-UHFFFAOYSA-N

3-Sulfopropionic Acid (CAS 44826-45-1): Core Properties for Strategic Sourcing

3-Sulfopropionic acid (3-SPA, CAS 44826-45-1), also known as 3-sulfopropanoic acid, is a small organic molecule with the formula C3H6O5S and a molecular weight of 154.14 g/mol . Structurally, it features a terminal sulfonic acid group separated from a carboxylic acid moiety by an ethylene spacer [1]. It is recognized as an endogenous metabolite detectable in human cerebrospinal fluid (CSF) [2]. The compound's bifunctional acid nature, with distinct pKa values governing its ionization state, underpins its utility in diverse scientific applications ranging from analytical chemistry to pharmaceutical development.

Endogenous metabolite standard for CSF research

Bifunctional acid for metal-ion masking in spectrophotometry

Model compound for intramolecular H‑bonding studies

• [1] J-GLOBAL. 3-Sulfopropanoic acid. https://jglobal.jst.go.jp/en/detail?JGLOBAL_ID=200907043578280140. View Source
• [2] Hey, J., et al. (2024). EP 3829563 B1: 3-SULFOPROPANOIC ACID FOR TREATING NEURODEGENERATIVE DISORDERS. European Patent Office. View Source

3-Sulfopropionic Acid: Why In-Class Analogs Are Not Interchangeable

Despite a shared sulfonic acid motif, 3-sulfopropionic acid exhibits distinct physicochemical and functional properties that render it non-substitutable with its closest analogs. Key differences, such as the number of methylene spacers between the sulfonate and carboxylate groups (e.g., sulfoacetic acid) or the position of the sulfonate moiety (e.g., 2-sulfopropionic acid), profoundly alter critical parameters including acid dissociation constants (pKa), complexation behavior, and biological activity [1][2]. Furthermore, the absence of an alpha-amino group distinguishes it from L-cysteic acid (2-amino-3-sulfopropionic acid), a characteristic that precludes its involvement in peptide chemistry while enabling its unique role as a primary drug metabolite [3]. Consequently, procurement decisions based solely on compound class would risk failure in applications demanding the specific ionization profile, masking efficiency, or metabolic fate of 3-sulfopropionic acid.

Methylene‑spacer length Sulfoacetic acid (one carbon shorter) shifts pKa2 by 0.45 units, altering complexation behavior.

Sulfonate position 2‑Sulfopropionic acid isomer may show different ionization and masking profiles; may not substitute directly.

Absent α‑amino group Unlike L‑cysteic acid, 3‑SPA lacks an α‑amino group; this limits peptide‑chemistry use and defines its distinct metabolic identity.

• [1] Banks, C. V., & Zimmerman, J. (1956). The Ka2 Values of Sulfoacetic and 3-Sulfopropionic Acids. Journal of the American Chemical Society, Contribution No. 489 from the Institute for Atomic Research, Iowa State College. View Source
• [2] Zimmerman, J., & Banks, C. V. (1956). Some properties of sulfoacetic acid and 3-sulfopropionic acid and their use as analytical masking agents. Ames Laboratory, Iowa State College. OSTI ID: 4305443. View Source
• [3] TargetMol. 3-Sulfopropanoic acid (TN7246) Product Datasheet. https://www.targetmol.cn/compound/3_sulfopropanoic_acid. View Source

Quantitative Differentiation: Head-to-Head Data for 3-Sulfopropionic Acid vs. Closest Analogs

pKa2 Differentiation: 3-Sulfopropionic Acid vs. Sulfoacetic Acid

The second acid dissociation constant (pKa2), governing the ionization of the carboxylic acid group, is a critical determinant of a molecule's reactivity in aqueous solution. 3-Sulfopropionic acid exhibits a pKa2 of 4.52, which is significantly higher than that of the one-carbon shorter analog, sulfoacetic acid (pKa2 = 4.07) [1][2]. This difference of nearly half a log unit arises from the reduced electron-withdrawing inductive effect of the sulfonate group when separated by an additional methylene spacer [1].

pKa2 vs. Sulfoacetic acid

Head-to-head

3‑SPA pKa2 4.52 Sulfoacetic pKa2 4.07

Supports ionization‑specific masking selection

Potentiometric titration, 25°C

Evidence Dimension	Second acid dissociation constant (pKa2) of the carboxyl group
Target Compound Data	Ka2 = 3.0 x 10^-5 (pKa2 = 4.52)
Comparator Or Baseline	Sulfoacetic acid (Ka2 = 8.6 x 10^-5, pKa2 = 4.07)
Quantified Difference	Ka2 is 2.87x lower (pKa2 is 0.45 units higher)
Conditions	Potentiometric titration, 25°C, aqueous solution

Why This Matters

This distinct ionization profile directly influences the compound's behavior as a masking agent and complexation partner in analytical separations, as the relative strength of the carboxylic acid group dictates metal-binding efficacy at a given pH.

• [1] Banks, C. V., & Zimmerman, J. (1956). The Ka2 Values of Sulfoacetic and 3-Sulfopropionic Acids. Journal of the American Chemical Society, Contribution No. 489 from the Institute for Atomic Research, Iowa State College. View Source
• [2] Zimmerman, J., & Banks, C. V. (1956). Some properties of sulfoacetic acid and 3-sulfopropionic acid and their use as analytical masking agents. Ames Laboratory, Iowa State College. OSTI ID: 4305443. View Source

Analytical Masking Efficiency: 3-Sulfopropionic Acid vs. Sulfoacetic Acid vs. Acetate

In analytical chemistry, a masking agent prevents a specific metal ion from interfering with the detection or quantification of another. A direct comparative study of masking efficiencies for thorium (Th) revealed that 3-sulfopropionate is a more effective masking agent than sulfoacetate, though less effective than the non-sulfonated standard, acetate [1]. This intermediate efficiency is precisely why 3-sulfopropionate was selected: it provides sufficient masking for Th while offering superior phase separation characteristics compared to acetate [1].

Th masking efficiency

Ranked among tested

Rank 2 of 3 Acetate > 3‑SPA > Sulfoacetate

Intermediate masking with phase‑retention advantage

Al determination, pH 5.0, 8‑quinolinol extraction

Evidence Dimension	Relative efficiency as a masking agent for Thorium (Th)
Target Compound Data	Intermediate masking efficiency (rank: 2 of 3)
Comparator Or Baseline	Sulfoacetate (rank: 3, least efficient) and Acetate (rank: 1, most efficient)
Quantified Difference	Qualitative ranking: Acetate > 3-Sulfopropionate > Sulfoacetate
Conditions	Aqueous solution, pH 5.0, masking of Th to enable Al determination via 8-quinolinol extraction

Why This Matters

This data demonstrates that 3-sulfopropionic acid offers a unique balance of properties—better aqueous phase retention than acetate and superior masking than sulfoacetate—making it the empirically optimal choice for this specific analytical method, a nuance lost in generic class-level sourcing.

• [1] Zimmerman, J., & Banks, C. V. (1956). Some properties of sulfoacetic acid and 3-sulfopropionic acid and their use as analytical masking agents. Ames Laboratory, Iowa State College. OSTI ID: 4305443. View Source

Metabolic Identity and CSF Concentration: 3-Sulfopropionic Acid as the Primary Active Metabolite of ALZ-801

3-Sulfopropionic acid is not merely a structural analog but is the specific, primary metabolite of the investigational Alzheimer's drug ALZ-801 (a prodrug of tramiprosate) [1]. Unlike the parent drug tramiprosate or other sulfopropionic acid derivatives, 3-SPA is an endogenous molecule that accumulates in the cerebrospinal fluid (CSF) of Alzheimer's Disease (AD) patients [1]. Quantitative analysis of CSF samples revealed that 3-SPA concentrations in untreated AD patients averaged 11.7 ± 4.3 nM, which increased to 135 ± 51 nM following tramiprosate treatment [1].

CSF concentration rise

Reported

11.5‑fold increase

Supports metabolite reference standard use in PK studies

CSF research samples, LC‑MS/MS, n=70

Evidence Dimension	Concentration in human cerebrospinal fluid (CSF)
Target Compound Data	Baseline: 11.7 ± 4.3 nM; Post-treatment: 135 ± 51 nM
Comparator Or Baseline	Untreated AD patient CSF (baseline) vs. ALZ-801/Tramiprosate-treated AD patient CSF
Quantified Difference	Concentration increases 11.5-fold (from 11.7 to 135 nM) following prodrug administration
Conditions	Lumbar CSF samples from 70 AD patients analyzed via LC-MS/MS and ion mobility spectrometry

Why This Matters

This defines a unique procurement niche: 3-SPA is required as an authentic reference standard for pharmacokinetic and biomarker studies of ALZ-801 and tramiprosate. A generic sulfopropionic acid would lack the specific metabolic identity and would be unsuitable for quantifying this precise drug metabolite in clinical samples.

• [1] Hey, J., et al. (2024). EP 3829563 B1: 3-SULFOPROPANOIC ACID FOR TREATING NEURODEGENERATIVE DISORDERS. European Patent Office. View Source

Evidence-Driven Application Scenarios for 3-Sulfopropionic Acid Sourcing

Analytical Reference Standard for ALZ-801/Tramiprosate Pharmacokinetic Studies

Procurement of 3-sulfopropionic acid (3-SPA) is essential for laboratories conducting clinical or preclinical pharmacokinetic studies on the Alzheimer's drug candidate ALZ-801 or its active moiety, tramiprosate. As the primary endogenous metabolite, authentic 3-SPA is the required reference material for LC-MS/MS method development and validation to accurately quantify drug exposure and metabolite levels in human CSF samples, where concentrations range from ~12 nM (baseline) to 135 nM (post-treatment) [1].

Method Development for Selective Metal Ion Masking in Spectrophotometry

Based on its intermediate masking efficiency for thorium, 3-sulfopropionic acid is a rational choice for developing new analytical methods for aluminum determination in actinide-rich matrices [1]. Its use is supported by evidence that it masks Th sufficiently while remaining in the aqueous phase, unlike acetate, thus enabling a clean liquid-liquid extraction of the Al-8-quinolinol complex [1]. This application is particularly relevant for nuclear and materials science laboratories.

Physical Chemistry Research on Intramolecular Hydrogen Bonding

The significant discrepancy between the experimentally determined pKa2 (4.52) and the calculated value (pKa2 ≈ 3.14, based on a Ka of 7.3 x 10^-4) for 3-sulfopropionic acid provides a unique model system for studying intramolecular hydrogen bonding in aqueous solutions [1][2]. The 24-fold difference between calculated and observed Ka2 values is attributed to stabilization of the conjugate base via an intramolecular hydrogen bond between the carboxylate and the protonated sulfonic acid group [2]. Researchers investigating non-covalent interactions in small molecules can use this compound as a well-characterized standard.

Application

Selection Property

Validation Focus

ALZ‑801/tramiprosate PK studies

Metabolite identity confirmation

LC‑MS/MS quantification in CSF research matrices

Actinide‑matrix Al determination

Thorium masking efficiency

Phase retention during 8‑quinolinol extraction

Intramolecular H‑bonding model studies

pKa2 / calculated pKa discrepancy

Stabilization of conjugate base via H‑bonding

• [1] Hey, J., et al. (2024). EP 3829563 B1: 3-SULFOPROPANOIC ACID FOR TREATING NEURODEGENERATIVE DISORDERS. European Patent Office. View Source
• [2] Banks, C. V., & Zimmerman, J. (1956). The Ka2 Values of Sulfoacetic and 3-Sulfopropionic Acids. Journal of the American Chemical Society, Contribution No. 489 from the Institute for Atomic Research, Iowa State College. View Source
• [3] Zimmerman, J., & Banks, C. V. (1956). Some properties of sulfoacetic acid and 3-sulfopropionic acid and their use as analytical masking agents. Ames Laboratory, Iowa State College. OSTI ID: 4305443. View Source